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Compound of Interest

Compound Name: Fmoc-D-Allo-lle-OH

Cat. No.: B557749

For researchers and professionals in drug development, the proper management and disposal
of chemical reagents like Fmoc-D-Allo-lle-OH (Na-(9-Fluorenylmethoxycarbonyl)-D-allo-
isoleucine) is a critical component of laboratory safety and environmental responsibility. This
guide provides a detailed, step-by-step procedure for the safe disposal of this compound,
ensuring compliance with safety protocols and regulatory requirements.

Key Safety and Handling Information

While Fmoc-D-Allo-lle-OH has no known OSHA hazards, it is crucial to handle it with care as it
may be harmful if inhaled or swallowed.[1] Always handle this chemical in a well-ventilated
area, preferably within a chemical fume hood.[2] Adherence to standard laboratory safety
practices is paramount.

Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or glasses.

e Hand Protection: Use suitable chemical-resistant gloves, such as nitrile gloves.

o Body Protection: A lab coat or other protective clothing is necessary to prevent skin contact.

Step-by-Step Disposal Protocol

The cardinal rule for the disposal of Fmoc-D-Allo-lle-OH is to never dispose of it down the
drain or in regular waste streams. Chemical waste must be segregated and handled by a
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certified chemical waste disposal program.

o Segregation of Waste: Keep Fmoc-D-Allo-lle-OH waste separate from other chemical waste
to prevent unintended reactions.

e Solid Waste Collection:

o Collect any unreacted, solid Fmoc-D-Allo-lle-OH and any contaminated disposable items
(e.g., weighing paper, gloves, and paper towels) in a designated, clearly labeled, and
sealable container for solid chemical waste.

e Liquid Waste Collection:

o Solutions containing Fmoc-D-Allo-lle-OH should be collected in a separate, labeled, and
sealable container for liquid chemical waste.

o The waste stream may need to be classified based on the solvent used (e.g., halogenated
or non-halogenated).

» Containerization:
o Use containers that are chemically resistant and can be securely sealed.

o Clearly label the waste container with "Hazardous Waste," the full chemical name "Fmoc-
D-Allo-lle-OH," and any other identifiers required by your institution's waste management
program.

o Storage of Waste:

o Store the sealed waste containers in a designated, well-ventilated, and secure area, away
from incompatible materials.

o Follow your institution's guidelines for the temporary storage of chemical waste.
» Final Disposal:

o All waste containers must be disposed of through your institution's certified chemical
waste disposal program. Adhere to all federal, state, and local environmental control

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b557749?utm_src=pdf-body
https://www.benchchem.com/product/b557749?utm_src=pdf-body
https://www.benchchem.com/product/b557749?utm_src=pdf-body
https://www.benchchem.com/product/b557749?utm_src=pdf-body
https://www.benchchem.com/product/b557749?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

regulations.[1]

Quantitative Data Summary

Property Value Reference
CAS Number 118904-37-3 [1113114]
Molecular Formula C21H23NO4 [11[3]
Molecular Weight 353.4 g/mol [3114]
Appearance Solid [5]

Storage Class 11 - Combustible Solids [5]

Water Hazard Class (WGK) 3 [5]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Fmoc-
D-Allo-lle-OH.
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Caption: Fmoc-D-Allo-lle-OH Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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